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For Researchers, Scientists, and Drug Development Professionals

Abstract
SS-228 Y is a novel antibiotic compound isolated from a marine microorganism. Possessing a

unique peri-hydroxyquinone structure, it has demonstrated a range of biological activities,

including antibacterial effects against Gram-positive bacteria, anti-tumor properties against

Ehrlich carcinoma, and enzymatic inhibition of dopamine-beta-hydroxylase. This document

provides a summary of the currently available technical information on SS-228 Y.

Note on Data Availability: This guide is based on publicly accessible information, primarily the

abstract of the seminal 1975 research paper. Detailed experimental protocols and extensive

quantitative data are contained within the full publication, which is not widely available in digital

archives. Researchers are encouraged to seek the original article for in-depth analysis.

Introduction
The marine environment is a vast and largely untapped resource for novel bioactive

compounds with therapeutic potential. SS-228 Y, a yellowish-brown powder, emerged from the

screening of marine microorganisms and represents a promising candidate for further

investigation. Its multifaceted biological activities suggest potential applications in infectious

diseases, oncology, and neurology.
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Based on the initial characterization, SS-228 Y has the following properties:

Property Value

Molecular Formula C₁₉H₁₄O₆

Chemical Class Peri-hydroxyquinone

Appearance Yellowish-brown powder

Biological Activity
SS-228 Y has demonstrated three primary areas of biological activity in initial studies.

Antibacterial Activity
SS-228 Y exhibits inhibitory effects against Gram-positive bacteria.[1] Specific details regarding

the spectrum of activity and minimum inhibitory concentrations (MICs) are not available in the

accessible literature.

Anti-tumor Activity
In murine models, SS-228 Y has shown activity against Ehrlich carcinoma.[1] Quantitative data

on efficacy, such as tumor growth inhibition or survival rates, are not detailed in the available

abstract.

Enzyme Inhibition
SS-228 Y has been identified as an inhibitor of dopamine-beta-hydroxylase.[1] This enzyme is

critical in the biosynthesis of norepinephrine from dopamine. Its inhibition can modulate

catecholamine levels, suggesting potential applications in neurological or cardiovascular

research. The inhibitory concentration (e.g., IC₅₀) has not been specified in the reviewed

materials.

Mechanism of Action & Signaling Pathways
The precise mechanisms of action for SS-228 Y's antibacterial, anti-tumor, and enzyme-

inhibiting activities have not been elucidated in the available literature. Similarly, there is no
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information regarding the specific signaling pathways that SS-228 Y may modulate. Further

research is required to understand how this compound exerts its biological effects.

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and biological evaluation of

SS-228 Y are described in the original 1975 publication. Unfortunately, these protocols could

not be reproduced here due to the lack of access to the full-text article.

The primary reference for this compound is:

Okazaki, T., Kitahara, T., & Okami, Y. (1975). Studies on marine microorganisms. IV. A new

antibiotic SS-228 Y produced by Chainia isolated from shallow sea mud. The Journal of

Antibiotics, 28(3), 176–184.

Logical Relationships and Future Directions
The diverse biological activities of SS-228 Y suggest a complex interaction with cellular targets.

The relationship between its antibacterial, anti-tumor, and enzyme-inhibiting properties is an

area ripe for investigation.

Caption: Potential research and development pathways for SS-228 Y.

Future research should focus on obtaining the pure compound for detailed structural

elucidation and comprehensive biological testing. Key areas for investigation include:

Determination of the full chemical structure and stereochemistry.

In-depth analysis of the antibacterial spectrum and mechanism of action.

Elucidation of the signaling pathways involved in its anti-tumor effects.

Quantitative assessment of its dopamine-beta-hydroxylase inhibitory activity and selectivity.

Structure-activity relationship studies to optimize its therapeutic properties.

Conclusion
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SS-228 Y is a historically significant marine natural product with a compelling, albeit currently

limited, biological profile. Its diverse activities warrant a renewed research effort to fully

characterize its therapeutic potential. Accessing the original research publication is a critical

first step for any research group interested in pursuing this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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